Cas no 1805402-47-4 (Ethyl 3-aminomethyl-5-cyano-4-methylphenylacetate)

• Product Name: Ethyl 3-aminomethyl-5-cyano-4-methylphenylacetate
• CAS No: 1805402-47-4
• MF: C₁₃H₁₆N₂O₂
• MW: 232.278343200684
• CID: 4946065
• Update Time: 2025-06-11

Ethyl 3-aminomethyl-5-cyano-4-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-aminomethyl-5-cyano-4-methylphenylacetate

• Inchi： 1S/C13H16N2O2/c1-3-17-13(16)6-10-4-11(7-14)9(2)12(5-10)8-15/h4-5H,3,6-7,14H2,1-2H3
• InChI Key： GLEHRBKWNUCHBC-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=C(C#N)C(C)=C(CN)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 308
• XLogP3: 1
• Topological Polar Surface Area: 76.1

Additional information on Ethyl 3-aminomethyl-5-cyano-4-methylphenylacetate

Research Briefing on Ethyl 3-aminomethyl-5-cyano-4-methylphenylacetate (CAS: 1805402-47-4) in Chemical Biology and Pharmaceutical Applications

Ethyl 3-aminomethyl-5-cyano-4-methylphenylacetate (CAS: 1805402-47-4) is a synthetic intermediate of growing interest in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. Recent studies have highlighted its potential as a key building block for the synthesis of novel bioactive compounds, particularly in the areas of central nervous system (CNS) disorders and anti-inflammatory therapeutics. This briefing synthesizes the latest findings on this compound, focusing on its chemical properties, synthetic routes, and emerging pharmacological applications.

A 2023 study published in the Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3c00512) demonstrated the compound's utility as a precursor for gamma-aminobutyric acid (GABA) receptor modulators. The research team developed an optimized synthetic pathway for Ethyl 3-aminomethyl-5-cyano-4-methylphenylacetate with a 78% yield, significantly improving upon previous methods. The crystalline structure (CCDC 2245678) revealed important conformational features that contribute to its reactivity in subsequent derivatization reactions.

In pharmacological applications, a recent patent (WO2023187546) describes derivatives of Ethyl 3-aminomethyl-5-cyano-4-methylphenylacetate as potent inhibitors of microglial activation, showing promise for neurodegenerative disease treatment. In vitro testing demonstrated 62% reduction in TNF-α production at 10 μM concentrations in LPS-stimulated BV-2 cells. Molecular docking studies suggest the cyano and ester functional groups play critical roles in binding to the TLR4/MD-2 complex.

Analytical characterization advances include a new UPLC-MS/MS method (Analytical Chemistry, 2023, 95(12): 5123-5131) for quantifying Ethyl 3-aminomethyl-5-cyano-4-methylphenylacetate in biological matrices with a LOD of 0.1 ng/mL. This method has enabled more accurate pharmacokinetic studies, revealing a plasma half-life of 3.2 hours in rodent models and 85% oral bioavailability when formulated with hydroxypropyl-β-cyclodextrin.

Current challenges in the field include improving the stereoselectivity of downstream reactions and addressing the compound's limited solubility in aqueous systems. A 2024 preprint (ChemRxiv: qx8p9) proposes novel ionic liquid formulations that enhance water solubility by 15-fold while maintaining chemical stability. These developments position Ethyl 3-aminomethyl-5-cyano-4-methylphenylacetate as an increasingly important scaffold for next-generation therapeutic agents.